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Compound of Interest

Compound Name: Pent-3-ynal

Cat. No.: B7893160

A Technical Guide to the Physical Properties of
Pent-3-ynal

This document provides a detailed overview of the key physical properties of Pent-3-ynal, a
reactive a,B-acetylenic aldehyde. The information herein is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis.

Core Physical Properties

Pent-3-ynal (CsHeO) is a colorless liquid with a molecular structure that includes both an
aldehyde functional group and a carbon-carbon triple bond.[1] These features contribute to its
unique chemical reactivity and physical characteristics.

The primary physical properties of Pent-3-ynal are summarized in the table below. This data is
crucial for its handling, storage, and application in various chemical reactions.
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Physical Property Value Notes
- ) ) At standard atmospheric
Boiling Point Approximately 87°C
pressure.
Readily dissolves in water and
Solubility Soluble polar organic solvents such as
ethanol and acetone.[1]
Molecular Formula CsHeO

Appearance

Colorless liquid

Experimental Protocols

While specific experimental documentation for the determination of Pent-3-ynal's physical

properties is not readily available, the following sections describe standard methodologies that

are broadly applicable for such a compound.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like Pent-3-ynal, a common and effective method is distillation.

Objective: To determine the boiling point of Pent-3-ynal at atmospheric pressure.

Apparatus:

e Round-bottom flask

e Heating mantle

« Distillation head with a thermometer adapter
o Condenser

¢ Receiving flask

 Boiling chips

o Thermometer (calibrated)
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Procedure:

o Asample of Pent-3-ynal is placed in the round-bottom flask, and boiling chips are added to
ensure smooth boiling.

e The distillation apparatus is assembled. The thermometer bulb is positioned so that its top is
level with the side arm of the distillation head leading to the condenser. This ensures an
accurate reading of the vapor temperature.

o Cooling water is circulated through the condenser.
e The heating mantle is turned on, and the sample is heated gently.

o The temperature is monitored. As the liquid boils, the vapor rises, and the temperature
reading will increase and then stabilize.

e The boiling point is recorded as the temperature at which the vapor is in equilibrium with the
liquid, observed as a constant temperature reading during the collection of the first few drops
of distillate.

The solubility of a substance in a particular solvent is the maximum amount of that substance
that can dissolve in a given amount of the solvent at a specified temperature.

Objective: To determine the qualitative solubility of Pent-3-ynal in water.
Apparatus:

e Test tubes

» Pipettes or droppers

« Vortex mixer (optional)

Procedure:

e A known volume of the solvent (e.g., 1 mL of deionized water) is placed into a clean test
tube.
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e Asmall, measured amount of Pent-3-ynal (e.g., 0.1 mL) is added to the test tube.

e The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) to facilitate dissolution.
A vortex mixer can be used for thorough mixing.

e The mixture is then allowed to stand and is observed.

« If the resulting mixture is a clear, homogeneous solution, the compound is considered
soluble. If a separate layer or a cloudy suspension is observed, the compound is considered
insoluble or sparingly soluble.

e The process can be repeated with varying ratios of solute to solvent to further refine the
gualitative assessment. For Pent-3-ynal, it is noted to be soluble in water and polar solvents.

[1]

Visualization of Experimental Workflow

The logical flow for the determination of the physical properties of a novel or uncharacterized
compound is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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